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Compound of Interest

Compound Name: 2-Bromothioanisole

Cat. No.: B035456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromothioanisole, also known as 1-bromo-2-(methylthio)benzene, is an organosulfur

compound that serves as a versatile intermediate in organic synthesis. Its utility in the

development of pharmaceuticals and other bioactive molecules necessitates a thorough

understanding of its fundamental physicochemical properties. This guide provides a detailed

overview of the melting and boiling points of 2-Bromothioanisole, along with standardized

experimental protocols for their determination.

Physicochemical Data
The key physical properties of 2-Bromothioanisole are summarized in the table below. These

values are critical for predicting its behavior in various chemical processes, including reaction

kinetics, purification, and formulation.
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Property Value Conditions

Melting Point -24 °C (literature value)[1][2][3][4]

Boiling Point 145-146 °C
at 27 mmHg (literature value)

[1][2][3][4]

256 °C (literature value)[5]

Density 1.522 g/mL
at 25 °C (literature value)[1][2]

[3]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical substance. The following are detailed methodologies for these

measurements.

Melting Point Determination (Capillary Method)
Since 2-Bromothioanisole is a liquid at room temperature, its melting point is determined from

a frozen sample.

Principle: A small, frozen sample of the substance is heated at a controlled rate. The

temperature at which the solid-to-liquid phase transition occurs is recorded as the melting point.

For pure crystalline substances, this transition is sharp.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Low-temperature bath (e.g., dry ice/acetone)

Thermometer or digital temperature probe

Procedure:
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Sample Preparation: A small amount of 2-Bromothioanisole is drawn into a capillary tube.

The tube is then cooled in a low-temperature bath until the sample solidifies completely.

Loading the Apparatus: The capillary tube containing the frozen sample is placed into the

heating block of the melting point apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point.

Equilibration and Measurement: The heating rate is then reduced to 1-2 °C per minute to

allow for thermal equilibrium between the sample and the thermometer.

Observation: The temperature is carefully monitored. The melting point range is recorded

from the temperature at which the first droplet of liquid appears to the temperature at which

the entire sample has melted into a clear liquid. A narrow melting point range is indicative of

a pure compound.[4][5]

Boiling Point Determination at Reduced Pressure (Thiele
Tube Method)
Given that 2-Bromothioanisole has a high boiling point at atmospheric pressure, distillation

under reduced pressure is often employed to prevent decomposition.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:

Thiele tube

High-boiling point oil (e.g., mineral oil)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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Vacuum source and manometer

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of 2-Bromothioanisole (a few milliliters) is placed into

the small test tube. A capillary tube, with its open end downwards, is placed inside the test

tube.

Assembly: The test tube is attached to a thermometer using a rubber band or wire. The

assembly is then placed in a Thiele tube containing heating oil, ensuring the sample is below

the oil level.

Applying Vacuum: The Thiele tube is connected to a vacuum source, and the pressure is

reduced to the desired level (e.g., 27 mmHg), as measured by a manometer.

Heating: The side arm of the Thiele tube is gently heated.[6] This induces convection

currents that ensure uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady and rapid stream of bubbles is

observed.

Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn into the capillary tube.[7] This indicates that the vapor pressure of the

liquid is equal to the external pressure.

Synthesis Workflow of 2-Bromothioanisole
The following diagram illustrates a common laboratory synthesis route for 2-Bromothioanisole
from 2-bromothiophenol and iodomethane.[2] This workflow highlights the key reagents,

reaction conditions, and purification steps.
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Caption: Synthesis workflow for 2-Bromothioanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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